Cas no 63696-47-9 ( )
structure
Product Name:
CAS No:63696-47-9
MF:C9H16N2O3
MW:200.234942436218
CID:960701
PubChem ID:317202
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5,5-diethyl-3-(2-hydroxyethyl)imidazolidine-2,4-dione
- DTXSID50311931
- 63696-47-9
- NSC247559
- NSC-247559
-
-
- Inchi: 1S/C9H16N2O3/c1-3-9(4-2)7(13)11(5-6-12)8(14)10-9/h12H,3-6H2,1-2H3,(H,10,14)
- InChI Key: ORGWHUWJJGEKLC-UHFFFAOYSA-N
- SMILES: O=C1C(CC)(CC)NC(N1CCO)=O
Computed Properties
- Exact Mass: 200.11618
- Monoisotopic Mass: 200.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.64
Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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